N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea

• IUPAC Name: 1-(3-nitrophenyl)-3-(pyridin-3-ylmethyl)urea
• InChI: InChI=1S/C13H12N4O3/c18-13(15-9-10-3-2-6-14-8-10)16-11-4-1-5-12(7-11)17(19)20/h1-8H,9H2,(H2,15,16,18)
• InChI Key: LVNFPIBESKXRSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)NCC2=CN=CC=C2
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol
• Solubility: >40.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea (NPU) is a compound that has been extensively studied for its potential use in scientific research applications. It is a urea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of fields.

Mechanism of Action

The mechanism of action of N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea is complex and not fully understood. It is thought to interact with a variety of biological molecules, including enzymes and receptors, through hydrogen bonding and other interactions. This interaction can lead to changes in the activity of these molecules and ultimately result in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea has been shown to have a variety of biochemical and physiological effects, including inhibition of kinase activity, modulation of ion channels, and disruption of mitochondrial function. These effects have been observed in vitro and in vivo, and suggest that N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea may have potential as a tool for the study of a variety of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea in lab experiments is its versatility. It can be used in a variety of different assays and experimental systems, making it a valuable tool for researchers in a number of different fields. However, there are also limitations to its use, including its potential toxicity and the need for careful optimization of experimental conditions to ensure reliable results.

Future Directions

There are a number of potential future directions for research involving N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea. These include further studies of its mechanism of action, exploration of its potential as an anticancer agent, and development of new methods for its synthesis and purification. Additionally, there may be opportunities for the development of new derivatives of N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea with improved properties for specific applications.

Scientific Research Applications

N-(3-nitrophenyl)-N'-(3-pyridinylmethyl)urea has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a kinase inhibitor for the study of signal transduction pathways, and as a potential anticancer agent. Its ability to interact with a variety of biological molecules makes it a versatile tool for researchers in a number of different fields.